Cas no 37162-74-6 (5-Bromo-6-(2-nitro-1-propen-1-yl)-1,3-benzodioxole)

• Product Name: 5-Bromo-6-(2-nitro-1-propen-1-yl)-1,3-benzodioxole
• CAS No: 37162-74-6
• MF: C₁₀H₈BrNO₄
• MW: 286.078822135925
• CID: 1060438
• PubChem ID: 318723
• Update Time: 2025-05-20

5-Bromo-6-(2-nitro-1-propen-1-yl)-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-(2-nitro-1-propen-1-yl)-1,3-benzodioxole
• DB-317499
• 37162-74-6

• Inchi： 1S/C10H8BrNO4/c1-6(12(13)14)2-7-3-9-10(4-8(7)11)16-5-15-9/h2-4H,5H2,1H3
• InChI Key： LFCHGSZICRSDHE-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1C=C(C)[N+](=O)[O-])OCO2

Computed Properties

• Exact Mass: 284.96367g/mol
• Monoisotopic Mass: 284.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 64.3Ų

Additional information on 5-Bromo-6-(2-nitro-1-propen-1-yl)-1,3-benzodioxole

Research Brief on 5-Bromo-6-(2-nitro-1-propen-1-yl)-1,3-benzodioxole (CAS: 37162-74-6): Recent Advances and Applications

The compound 5-Bromo-6-(2-nitro-1-propen-1-yl)-1,3-benzodioxole (CAS: 37162-74-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 5-Bromo-6-(2-nitro-1-propen-1-yl)-1,3-benzodioxole as a versatile intermediate in the synthesis of bioactive molecules. Its structure, featuring a bromo-substituted benzodioxole core and a nitropropenyl side chain, allows for diverse chemical modifications, making it a valuable scaffold for drug discovery. Researchers have explored its reactivity in various coupling reactions, including Suzuki-Miyaura and Heck reactions, to generate libraries of derivatives with enhanced biological properties.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-Bromo-6-(2-nitro-1-propen-1-yl)-1,3-benzodioxole exhibits moderate inhibitory effects against several enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a lead compound for developing anti-inflammatory agents. Additionally, recent molecular docking studies have revealed its ability to interact with key residues in the active sites of these enzymes, providing insights into its mechanism of action.

Further investigations into the pharmacological potential of this compound have explored its anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 5-Bromo-6-(2-nitro-1-propen-1-yl)-1,3-benzodioxole displayed promising cytotoxicity against a panel of cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. The study attributed this activity to the compound's ability to induce apoptosis via the mitochondrial pathway, as evidenced by increased caspase-3 activity and DNA fragmentation.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 5-Bromo-6-(2-nitro-1-propen-1-yl)-1,3-benzodioxole and its derivatives. Recent pharmacokinetic studies have indicated limited oral bioavailability, likely due to poor solubility and rapid metabolism. Researchers are currently exploring formulation strategies, such as nanoparticle encapsulation and prodrug approaches, to overcome these limitations and enhance its therapeutic potential.

In conclusion, 5-Bromo-6-(2-nitro-1-propen-1-yl)-1,3-benzodioxole (CAS: 37162-74-6) represents a promising scaffold for drug discovery, with demonstrated anti-inflammatory and anticancer activities. Ongoing research efforts are focused on optimizing its chemical structure and delivery methods to fully realize its therapeutic potential. Future studies should also investigate its safety profile and in vivo efficacy to advance its development as a viable drug candidate.